Cas no 3119-94-6 (Benzothiazolium,3-ethyl-, iodide (1:1))

• Product Name: Benzothiazolium,3-ethyl-, iodide (1:1)
• CAS No: 3119-94-6
• MF: C₉H₁₀INS
• MW: 291.151873111725
• CID: 319053
• PubChem ID: 10017139
• Update Time: 2025-04-19

Benzothiazolium,3-ethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,3-ethyl-, iodide (1:1)
• 3-ethyl-1,3-benzothiazol-3-ium,iodide
• 3-Aethyl-benzothiazolium, Jodid
• 3-ethylbenzothiazolinium iodide
• 3-Ethylbenzothiazolium iodide
• 3-ethyl-benzothiazolium, iodide
• 6304P
• Benzothiazol-ethoiodid
• Benzothiazolium ethiodide
• CTK8I1420
• N-ethylbenzothiazolium iodide
• N-Ethyl-benzothiazolium-iodid
• NSC126831
• SureCN3292667
• Benzothiazolium, 3-ethyl-, iodide
• NSC-126831
• 3-ethyl-1,3-benzothiazol-3-ium;iodide
• Benzothiazolium, 3-ethyl-, iodide (1:1)
• DTXSID60883952
• SCHEMBL3292667
• NS00046624
• 3-Ethylbenzo[d]thiazol-3-ium iodide
• 3119-94-6
• AKOS003623959

• Inchi： 1S/C9H10NS.HI/c1-2-10-7-11-9-6-4-3-5-8(9)10;/h3-7H,2H2,1H3;1H/q+1;/p-1
• InChI Key： BUSBIZJDTNTELP-UHFFFAOYSA-M
• SMILES： [I-].S1C=[N+](CC)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 280.8792
• Monoisotopic Mass: 290.95787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• PSA: 3.88